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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive guidelines provide essential information for the safe handling, storage,

and use of 2-Amino-2-(pyridin-3-yl)acetonitrile and its common salt forms. Adherence to

these protocols is crucial to ensure personnel safety and maintain the integrity of the

compound for research and development purposes.

Chemical and Physical Properties
2-Amino-2-(pyridin-3-yl)acetonitrile is a versatile intermediate in pharmaceutical synthesis. It

is often supplied as a free base or as a hydrochloride (HCl) or dihydrochloride (2HCl) salt to

improve its stability and solubility.
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Property
2-Amino-2-(pyridin-
3-yl)acetonitrile
(Free Base)

2-Amino-2-(pyridin-
3-yl)acetonitrile
Hydrochloride

2-Amino-2-(pyridin-
3-yl)acetonitrile
Dihydrochloride

CAS Number 131988-63-1[1] 116033-55-7[2] 2413867-73-7[3]

Molecular Formula C₇H₇N₃[1] C₇H₈ClN₃[2] C₇H₉Cl₂N₃

Molecular Weight 133.15 g/mol [1] 169.61 g/mol [2] 206.07 g/mol [3]

Appearance Solid (form may vary) Solid, powder[3] Solid, powder[3]

Solubility Data not available Data not available

Water: >50 mg/mL

(predicted). The

dihydrochloride salt

form significantly

enhances solubility in

polar solvents.

Stability Data not available Data not available

Stable in acidic

conditions (pH 2-4);

degrades in alkaline

environments.

Hygroscopic, absorbs

moisture.[4]

Melting Point Data not available Data not available Data not available

Boiling Point Data not available Data not available Data not available

LogP (Partition

Coefficient)
0.60498 (Predicted) Data not available Data not available

Safety and Hazard Information
This compound and its salts are classified as hazardous. All personnel must review the Safety

Data Sheet (SDS) before handling.

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),

H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled),

H335 (May cause respiratory irritation).[3]
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Signal Word: Warning[3]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[3]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340

(IF INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[3]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Storage and Handling Guidelines
Proper storage and handling are essential to maintain the quality of 2-Amino-2-(pyridin-3-
yl)acetonitrile and to prevent exposure.

Storage
Temperature: Store at room temperature or under refrigeration (2-8°C) as indicated by the

supplier.[5]

Atmosphere: Store in a dry, well-ventilated place. For the hygroscopic dihydrochloride salt,

storage under an inert atmosphere (e.g., argon or nitrogen) in a desiccator is recommended.

[4]

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.
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Handling
Engineering Controls: Always handle this compound in a certified chemical fume hood to

avoid inhalation of dust.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat and ensure skin is not exposed.

Weighing: When weighing the powder, do so within the fume hood. Use disposable weigh

boats and spatulas. Minimize the creation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly while

stirring in a closed or partially covered vessel within a fume hood.

Experimental Protocols
Protocol for Weighing of 2-Amino-2-(pyridin-3-
yl)acetonitrile
This protocol minimizes the risk of exposure when weighing the powdered compound.
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Preparation

Weighing Procedure

Post-Weighing

Don appropriate PPE:
- Lab coat

- Safety goggles
- Nitrile gloves

Ensure chemical fume hood
is certified and functioning.

Place balance inside
the chemical fume hood.

Tare a clean, dry vial
with a screw cap.

Carefully add the desired
amount of the compound

to the vial using a clean spatula.

Securely cap the vial
immediately after weighing. Record the final weight.

Clean the spatula and
weighing area with a

suitable solvent (e.g., 70% ethanol).

Dispose of contaminated
weigh boats, gloves, and

paper towels in a designated
hazardous waste container.

Wash hands thoroughly.
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Start: Gather Materials
- Weighed compound in vial

- Appropriate solvent
- Volumetric flask
- Stir bar/sonicator

Perform all steps in a
certified chemical fume hood.

Add the desired solvent to the
volumetric flask (approx. 75% of

the final volume).

Carefully transfer the weighed
compound into the solvent.

Rinse the weighing vial with a small
amount of solvent and add to the

volumetric flask to ensure complete transfer.

Stir or sonicate the solution until
the solid is completely dissolved.

Add solvent to the final volume mark
on the volumetric flask.

Cap the flask and invert several
times to ensure a homogenous solution.

End: Label and Store Solution
- Compound name

- Concentration
- Solvent

- Date of preparation
- Store appropriately
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Reaction Setup

Work-up and Purification

Reagents:
- 3-Pyridinecarboxaldehyde

- Ammonium Chloride (NH4Cl)
- Potassium Cyanide (KCN)

- Solvent (e.g., aqueous ethanol)

In a fume hood, dissolve 3-pyridinecarboxaldehyde
and ammonium chloride in the solvent in a
round-bottom flask equipped with a stir bar.

Cool the mixture in an ice bath.

Slowly add a solution of potassium cyanide
in the same solvent to the reaction mixture.

Allow the reaction to stir at room temperature
for the specified time, monitoring by TLC or LC-MS.

Quench the reaction carefully with water.

Extract the product with an appropriate
organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine,
dry over anhydrous sodium sulfate, and filter.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography
or recrystallization.

Product:
2-Amino-2-(pyridin-3-yl)acetonitrile
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Receiving Compound

Identify Form:
Free Base, HCl, or 2HCl salt?

Is it the
dihydrochloride salt?

Store in a cool, dry,
well-ventilated area.

Keep container tightly sealed.

No

Store under inert gas
 in a desiccator to

prevent moisture absorption.

Yes

Handling Procedure

Wear appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Work in a certified
chemical fume hood.

Follow safe weighing protocol
for toxic powders.

Use appropriate solvent.
(Acidic for salts if needed)

Proceed with Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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